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Compound of Interest

Compound Name: NITROMIFENE

Cat. No.: B1215187

For Researchers, Scientists, and Drug Development Professionals

Abstract

CN-55945, also known as Nitromifene or CI-628, is a non-steroidal triphenylethylene
derivative with potent anti-estrogenic properties. Preclinical investigations have primarily
focused on its utility as a post-coital antifertility agent. This document provides a
comprehensive overview of the preclinical data available for CN-55945, detailing its mechanism
of action, pharmacological effects, and available quantitative data from in vivo and in vitro
studies. The experimental methodologies described herein are based on the available scientific
literature.

Core Compound Details
e Compound Name: CN-55945

o Systematic Name: 1-[2-(p-[a-(p-methoxyphenyl)-B-nitrostyryl]phenoxy)ethyl]pyrrolidine,
monocitrate[1]

» Synonyms: Nitromifene, CI-628[2]

e Pharmacological Class: Estrogen Antagonist, Selective Estrogen Receptor Modulator
(SERM)[2][3]
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Mechanism of Action

CN-55945 exerts its biological effects primarily through the antagonism of the estrogen
receptor (ER). It competitively inhibits the binding of estradiol to both ERa and ER[, thereby
blocking the downstream signaling cascades that are initiated by estrogen. Evidence suggests
that CN-55945 can also displace estradiol that is already bound to its receptor[1]. This action
prevents the conformational changes in the ER that are necessary for the recruitment of co-
activators and the initiation of gene transcription in estrogen-responsive tissues.

Some studies classify CN-55945 as a partial agonist, indicating that in certain contexts, it may
exhibit weak estrogenic activity. This dual activity is a characteristic feature of SERMs, which
can act as either estrogen agonists or antagonists depending on the target tissue. The anti-
implantation effect of CN-55945 is attributed to its anti-estrogenic properties, which interfere
with the estrogen-dependent processes required for the preparation of the uterus for
implantation. Additionally, it may induce luteolysis by stimulating the release of luteinizing
hormone (LH), further contributing to its antifertility effects.

Signaling Pathway of CN-55945 as an Estrogen Receptor
Antagonist
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Guide]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215187?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

